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Compound of Interest

Compound Name:
(4,4-

Dimethoxycyclohexyl)methanol

Cat. No.: B1444445 Get Quote

Essential Safety and Handling Guide for (4,4-
Dimethoxycyclohexyl)methanol
Disclaimer: No specific Safety Data Sheet (SDS) for (4,4-Dimethoxycyclohexyl)methanol
was publicly available at the time of this writing. The following guidance is based on the safety

information for the closely related compound, (4-Methoxycyclohexyl)methanol, and general

safety protocols for handling flammable and potentially hazardous organic chemicals. It is

imperative to handle this compound with caution and to perform a thorough risk assessment

before use.

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling (4,4-
Dimethoxycyclohexyl)methanol. The following procedures are designed to ensure the safe

handling, storage, and disposal of this compound.

Chemical and Physical Properties
A summary of the known quantitative data for (4,4-Dimethoxycyclohexyl)methanol and the

related compound (4-Methoxycyclohexyl)methanol is provided below.
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Property
(4,4-
Dimethoxycyclohexyl)met
hanol

(4-
Methoxycyclohexyl)metha
nol

Molecular Formula C₉H₁₈O₃[1] C₈H₁₆O₂[2]

Molecular Weight 174.24 g/mol 144.21 g/mol [2]

Appearance Not available Not available

Boiling Point Not available Not available

Flash Point Not available Not available

CAS Number 758716-89-1 101869-74-3[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the hazards associated with the structurally similar compound, (4-

Methoxycyclohexyl)methanol, (4,4-Dimethoxycyclohexyl)methanol should be treated as a

substance that can cause skin, eye, and respiratory irritation.[3] The following personal

protective equipment is mandatory when handling this compound.
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Hazard Type

GHS Hazard Statement (for
(4-
Methoxycyclohexyl)metha
nol)

Recommended Personal
Protective Equipment
(PPE)

Skin Irritation
H315: Causes skin irritation[2]

[3]

Gloves: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Inspect gloves before use.[4]

Lab Coat: A flame-resistant lab

coat should be worn.

Eye Irritation
H319: Causes serious eye

irritation[2][3]

Eye Protection: Safety glasses

with side shields or chemical

safety goggles.[4]

Respiratory Irritation
H335: May cause respiratory

irritation[2][3]

Respiratory Protection: Use in

a well-ventilated area,

preferably in a chemical fume

hood.[4] If ventilation is

inadequate, a NIOSH-

approved respirator may be

necessary.

Operational Plan for Handling (4,4-
Dimethoxycyclohexyl)methanol
The following step-by-step protocol outlines the safe handling of (4,4-
Dimethoxycyclohexyl)methanol from receipt to experimental use.

Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the label correctly identifies the compound as (4,4-
Dimethoxycyclohexyl)methanol.

Ensure the container is tightly sealed.
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Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[3]

Keep the container tightly closed when not in use.[3]

Store away from sources of heat, sparks, and open flames.[4]

Handling and Experimental Use:

All handling of (4,4-Dimethoxycyclohexyl)methanol should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[4]

Wear the appropriate personal protective equipment (PPE) as outlined in the table above.

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling the compound.[3]

Ensure an eyewash station and safety shower are readily accessible.[3]

Disposal Plan
Proper disposal of (4,4-Dimethoxycyclohexyl)methanol and its containers is crucial to ensure

environmental safety and regulatory compliance.

Waste Collection:

Collect all waste containing (4,4-Dimethoxycyclohexyl)methanol in a designated,

properly labeled, and sealed waste container.

Do not mix with incompatible waste streams.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous waste.
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After triple-rinsing, the container can be disposed of according to institutional guidelines

for decontaminated lab waste.

Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.
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Incident First Aid and Emergency Response

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3] Remove contaminated

clothing and wash it before reuse.[3] Seek

medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[3]

Inhalation

Move the affected person to fresh air and keep

them at rest in a position comfortable for

breathing.[3] If breathing is difficult, provide

oxygen. Seek medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, non-combustible material (e.g.,

sand, vermiculite). Collect the absorbed material

into a sealed container for disposal. Ventilate

the area and wash the spill site after material

pickup is complete.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of (4,4-
Dimethoxycyclohexyl)methanol.
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Caption: Workflow for the safe handling of (4,4-Dimethoxycyclohexyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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